Cas no 717904-42-2 (3-[4-(2-HYDROXY-ETHYL)-PIPERAZIN-1-YL]-3-OXO-PROPIONIC ACID)

3-[4-(2-HYDROXY-ETHYL)-PIPERAZIN-1-YL]-3-OXO-PROPIONIC ACID structure
717904-42-2 structure
Product Name:3-[4-(2-HYDROXY-ETHYL)-PIPERAZIN-1-YL]-3-OXO-PROPIONIC ACID
CAS No:717904-42-2
MF:C9H16N2O4
MW:216.234342575073
CID:891502
PubChem ID:2051423
Update Time:2025-04-19

3-[4-(2-HYDROXY-ETHYL)-PIPERAZIN-1-YL]-3-OXO-PROPIONIC ACID Chemical and Physical Properties

Names and Identifiers

    • 3-[4-(2-HYDROXY-ETHYL)-PIPERAZIN-1-YL]-3-OXO-PROPIONIC ACID
    • 3-[4-(2-hydroxyethyl)piperazin-1-yl]-3-oxopropanoic acid
    • 3-[4-(2-HYDROXYETHYL)PIPERAZIN-1-YL]-3-OXO-PROPIONIC ACID
    • 3-[4-(2-Hydroxy-ethyl)-piperazin-1-yl]-3-oxo
    • 717904-42-2
    • DTXSID70366004
    • AKOS003591000
    • 3-(4-(2-Hydroxyethyl)piperazin-1-yl)-3-oxopropanoicacid
    • 3-(4-(2-Hydroxyethyl)piperazin-1-yl)-3-oxopropanoic acid
    • MDL: MFCD04116816
    • Inchi: 1S/C9H16N2O4/c12-6-5-10-1-3-11(4-2-10)8(13)7-9(14)15/h12H,1-7H2,(H,14,15)
    • InChI Key: XLHYKWPNPDXNFG-UHFFFAOYSA-N
    • SMILES: OCCN1CCN(C(CC(=O)O)=O)CC1

Computed Properties

  • Exact Mass: 216.11100
  • Monoisotopic Mass: 216.11100700g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 236
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -3.7
  • Topological Polar Surface Area: 81.1Ų

Experimental Properties

  • Color/Form: NA
  • Density: 1.3±0.1 g/cm3
  • Boiling Point: 471.1±45.0 °C at 760 mmHg
  • Flash Point: 191.4±25.9 °C
  • PSA: 81.08000
  • LogP: -1.52660

3-[4-(2-HYDROXY-ETHYL)-PIPERAZIN-1-YL]-3-OXO-PROPIONIC ACID Security Information

3-[4-(2-HYDROXY-ETHYL)-PIPERAZIN-1-YL]-3-OXO-PROPIONIC ACID Customs Data

  • HS CODE:2933599090
  • Customs Data:

    China Customs Code:

    2933599090

    Overview:

    2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-[4-(2-HYDROXY-ETHYL)-PIPERAZIN-1-YL]-3-OXO-PROPIONIC ACID Pricemore >>

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